(2,4,5-Trimethylphenyl)methanamine;hydrochloride
Overview
Description
“(2,4,5-Trimethylphenyl)methanamine;hydrochloride” is a chemical compound with the CAS Number: 2437314-45-7 . It has a molecular weight of 185.7 and its IUPAC name is (2,4,5-trimethylphenyl)methanamine hydrochloride .
Molecular Structure Analysis
The InChI code for “(2,4,5-Trimethylphenyl)methanamine;hydrochloride” is 1S/C10H15N.ClH/c1-7-4-9(3)10(6-11)5-8(7)2;/h4-5H,6,11H2,1-3H3;1H . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
“(2,4,5-Trimethylphenyl)methanamine;hydrochloride” is a powder with a melting point of 275-276 degrees Celsius . It is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Synthesis and Chemical Properties
Compounds structurally related to "(2,4,5-Trimethylphenyl)methanamine;hydrochloride" have been studied for their synthesis and chemical properties. For instance, the synthesis of amino acid methyl ester hydrochlorides by the reaction of amino acids with methanol in the presence of trimethylchlorosilane demonstrates the versatility and reactivity of similar functional groups in chemical syntheses (Jiabo Li & Y. Sha, 2008). This method is noteworthy for its compatibility with a wide range of amino acids, including those with aromatic and aliphatic side chains, highlighting the potential for creating diverse chemical entities for further research and development.
Pharmacological Research
In pharmacological research, derivatives of "(2,4,5-Trimethylphenyl)methanamine;hydrochloride" have been explored for their potential as therapeutic agents. A notable example includes the study of novel aryloxyethyl derivatives of 1-(1-Benzoylpiperidin-4-yl)methanamine as serotonin 5-HT1A receptor-biased agonists. These compounds have shown robust antidepressant-like activity in preclinical models, indicating their potential for treating depressive disorders (J. Sniecikowska et al., 2019). The research underscores the importance of exploring chemical derivatives for novel therapeutic applications.
Material Science and Catalysis
Research into the chemical reactivity and applications of compounds related to "(2,4,5-Trimethylphenyl)methanamine;hydrochloride" extends into material science and catalysis. For example, the asymmetric synthesis of P-stereogenic diarylphosphinites highlights the catalytic potential of these compounds in producing chiral phosphines, which are valuable in various synthetic applications (Yinhua Huang et al., 2014). This research demonstrates the compound's utility in facilitating enantioselective synthesis, a critical aspect of producing pharmacologically active substances.
Safety and Hazards
properties
IUPAC Name |
(2,4,5-trimethylphenyl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N.ClH/c1-7-4-9(3)10(6-11)5-8(7)2;/h4-5H,6,11H2,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VMJFQPSUJSGIGA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)CN)C.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2,4,5-Trimethylphenyl)methanamine;hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[dimethyl(oxo)-lambda6-sulfanylidene]-2-hydroxyacetamide](/img/structure/B2687311.png)
![4-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid](/img/structure/B2687316.png)
![1-(6-Phenyl-7-azabicyclo[4.2.0]octan-7-yl)prop-2-en-1-one](/img/structure/B2687320.png)
![3-Methyl-5-[({[(4-methylphenyl)sulfonyl]amino}carbonyl)amino]isoxazole](/img/structure/B2687321.png)
![4-(2-fluorophenyl)-6-(4-methoxyphenethyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione](/img/structure/B2687327.png)
![1-(4-Chlorobenzo[d]thiazol-2-yl)azetidin-3-yl cyclobutanecarboxylate](/img/structure/B2687331.png)